7-bromo-N-(2-methoxybenzyl)-1-benzoxepine-4-carboxamide

• IUPAC Name: 7-bromo-N-[(2-methoxyphenyl)methyl]-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C19H16BrNO3/c1-23-17-5-3-2-4-14(17)12-21-19(22)13-8-9-24-18-7-6-16(20)11-15(18)10-13/h2-11H,12H2,1H3,(H,21,22)
• InChI Key: NZAJIWOSUVIEDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2=CC3=C(C=CC(=C3)Br)OC=C2
• Molecular Formula: C19H16BrNO3
• Molecular Weight: 386.2 g/mol
• CAS No.: 950427-05-1

Description

7-bromo-N-(2-methoxybenzyl)-1-benzoxepine-4-carboxamide is a useful research compound. Its molecular formula is C19H16BrNO3 and its molecular weight is 386.245. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

7-bromo-N-(2-methoxybenzyl)-1-benzoxepine-4-carboxamide serves as an intermediate in the synthesis of complex molecules with potential pharmacological activities. For instance, it's a precursor in the practical synthesis of orally active CCR5 antagonists. The compound undergoes various chemical reactions, including esterification, Claisen-type intramolecular reactions, Suzuki–Miyaura cross-coupling, hydrolysis, and amidation, showcasing its versatility in drug synthesis. This methodology enables the development of new drugs with improved pharmacokinetic profiles (T. Ikemoto et al., 2005).

Antipsychotic Agents

The compound has been linked to the synthesis of potential antipsychotic agents. Derivatives of similar compounds have shown potent antidopaminergic properties and a low tendency to induce extrapyramidal side effects, indicating their suitability for treating psychiatric disorders with fewer side effects (T. Högberg et al., 1990).

Novel Psychoactive Substances

Research into the N-(methoxybenzyl- and dimethoxybenzyl)-4-bromo-2,5-dimethoxyphenylisopropylamines, which share structural features with amphetamines and NBOMe drugs, demonstrates the compound's relevance in studying novel psychoactive substances. This includes insights into their synthesis, chromatographic separation, mass spectral analysis, and potential psychoactive effects, providing a basis for the development of new therapeutic agents or understanding illicit drug synthesis (Y. Abiedalla et al., 2021).

Radical Cyclization for Synthesis

The compound plays a role in the convenient synthesis of 2-benzazepines through radical cyclization. This demonstrates its application in generating cyclic compounds, which are a core structure in many pharmacologically active molecules. This synthetic strategy could pave the way for novel drug discovery and development (A. Kamimura et al., 2003).